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Compound of Interest

Compound Name: 6-Piperidinonicotinic acid

Cat. No.: B057397

Unveiling 2-Piperidinonicotinic Acid: A Synthetic
Journey

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delves into the discovery and occurrence of 2-Piperidinonicotinic acid
(CAS 78253-61-9), a heterocyclic compound of interest in medicinal chemistry. Our
investigation reveals that 2-Piperidinonicotinic acid is a synthetic molecule, with its origins
tracing back to fundamental research in the 1970s on the reactivity of pyridine derivatives. This
document provides a comprehensive overview of its synthetic pathway, based on available
scientific literature, and clarifies its identity, distinguishing it from its isomer, 6-
Piperidinonicotinic acid. To date, there is no evidence of 2-Piperidinonicotinic acid occurring
naturally. This guide presents detailed experimental protocols, quantitative data in structured
tables, and a visual representation of the synthetic workflow to aid researchers in its
preparation and further exploration.

Introduction

2-Piperidinonicotinic acid, also known as 2-(piperidin-1-yl)nicotinic acid, is a substituted
pyridine carboxylic acid. Its structure, featuring a piperidine ring at the 2-position of a nicotinic
acid scaffold, makes it a valuable building block in the design of novel therapeutic agents. An
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initial point of clarification is the distinction from its isomer, 6-Piperidinonicotinic acid. The
compound widely referenced under CAS number 78253-61-9 is definitively 2-
Piperidinonicotinic acid. This guide focuses exclusively on this 2-substituted isomer. The
absence of this compound in natural product databases and the broader scientific literature
strongly indicates its synthetic origin.

Discovery and Synthesis

The discovery of 2-Piperidinonicotinic acid is not marked by a singular, celebrated event but
rather emerges from the systematic exploration of nucleophilic aromatic substitution reactions
on the pyridine ring. A seminal work in this area appears to be a 1975 publication in the Polish
Journal of Pharmacology and Pharmacy. This study detailed the nucleophilic substitution of the
chlorine atom in 2-chloro-3-cyanopyridine with various cyclic amines, including piperidine.[1]
This reaction provides the direct precursor to 2-Piperidinonicotinic acid, which can then be
obtained through the hydrolysis of the nitrile functional group.

Synthetic Pathway

The synthesis of 2-Piperidinonicotinic acid can be conceptualized as a two-step process
starting from 2-chloro-3-cyanopyridine:

» Nucleophilic Aromatic Substitution: Reaction of 2-chloro-3-cyanopyridine with piperidine to
yield 2-(piperidin-1-yl)nicotinonitrile.

e Hydrolysis: Conversion of the nitrile group of 2-(piperidin-1-yl)nicotinonitrile to a carboxylic
acid to form the final product, 2-Piperidinonicotinic acid.

The overall synthetic workflow is depicted below:

Nucleophilic
Aromatic

2-chloro-3-cyanopyridine, Substitution
L \2-(piperidin-1-yl)nicotinonitrile

Hydrolysis
(e.g., ag. HCI, heat)

2-Piperidinonicotinic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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